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Compound of Interest

Piperidin-4-yl(pyridin-4-
Compound Name:
yl)methanol oxalate

Cat. No.: B13239136

Get Quote

Executive Summary

Piperidine-Pyridine Methanol Oxalate (often derived from

-(2-Piperidinyl)-2-pyridinemethanol, CAS 2297-94-1) is a critical chiral ligand and
pharmaceutical intermediate. Its solubility behavior is governed by the competition between the
high lattice energy of the oxalate salt and the solvation power of the medium.

 DMSO (Dimethyl Sulfoxide): Acts as the primary stock solvent. It exhibits high solubility
(>200 mg/mL) due to its high dielectric constant and ability to disrupt strong ionic lattices
without proton exchange.

o Water: Acts as a thermodynamic filter. Solubility is moderate to low (~20-50 mg/mL), often
displaying strong pH dependence. This differential makes water (or water/alcohol mixtures)
the ideal medium for purification via recrystallization, while DMSO is required for high-
concentration biological assays or synthetic stock solutions.
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Chemical Identity & Physicochemical Context[1][2]
[31[4][5][6][7][8]1[°]

To understand the solubility, we must first define the solute-solvent interactions. The compound
consists of a polarizable organic cation (piperidinyl-pyridine) and a rigid, bidentate oxalate
anion.

Feature Description

-(2-Piperidinyl)-2-pyridinemethanol Oxalate (2-
PPM Oxalate)

Compound Name

Bicyclic system containing a pyridine ring
Core Structure (aromatic) and a piperidine ring (aliphatic

amine).

Oxalate (

).[1][2] Oxalates often form tight crystal lattices

due to hydrogen bonding networks between the

Salt Form
anion and the protonated amine, leading to
lower aqueous solubility compared to
hydrochlorides.
Chiral ligand for asymmetric synthesis (e.g.,
Key Application enantioselective addition of organozincs);

Pharmaceutical intermediate.

Solvation Mechanism: Water vs. DMSO

The solubility differential is driven by the Entropic vs. Enthalpic trade-offs in the dissolution
process.

e In Water (Protic,

): Water solvates the ionic charges well (

and
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). However, the hydrophobic regions of the pyridine and piperidine rings create an "iceberg
effect” (entropic penalty), organizing water molecules around the non-polar scaffold.
Furthermore, the oxalate anion often bridges multiple cations in the solid state, creating a
high lattice energy barrier that water must overcome.

o Result: Moderate solubility; often utilized for crystallization.

e In DMSO (Aprotic,

): DMSO is a "super-solvent" for organic salts. The oxygen atom in DMSO is a powerful
hydrogen bond acceptor that stabilizes the protonated amine, while the bulky methyl groups
interact favorably with the hydrophobic rings via van der Waals forces. Crucially, DMSO does
not support the same rigid hydrogen-bond network as water, effectively "breaking"” the crystal
lattice more easily.

o Result: High solubility; utilized for stock solutions.

Experimental Protocol: Saturation Solubility
Determination

Directive: Do not rely on visual estimation. The following Saturation Shake-Flask Method
provides definitive quantitative data. This protocol is self-validating through the use of HPLC or
Gravimetric analysis.

Workflow Diagram
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Caption: Workflow for quantitative solubility determination ensuring thermodynamic equilibrium.

Step-by-Step Methodology

Reagents:

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b13239136/docs?utm_src=pdf-body-img#technical-guide-solubility-profiling-of-piperidine-pyridine-methanol-oxalate-in-water-vs-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13239136?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Analyte: Piperidine-Pyridine Methanol Oxalate (High Purity >98%).
e Solvents: HPLC-grade Water (resistivity 18.2 MQ-cm); Anhydrous DMSO (>99.9%).
Procedure:
o Preparation: Place 100 mg of 2-PPM Oxalate into two separate 4 mL glass vials.
» Solvent Addition:
o Vial A (Water): Add 1.0 mL of water.
o Vial B (DMSO): Add 0.5 mL of DMSO.
o Note: We use less DMSO initially because solubility is expected to be higher.

e Saturation Verification: Visually confirm that undissolved solid remains. If the solution
becomes clear, add more solid until a suspension persists. This ensures Thermodynamic
Saturation.

o Equilibration: Seal vials and agitate at 25°C + 0.5°C for 24 hours (orbital shaker at 500 rpm).

e Phase Separation: Centrifuge at 10,000 rpm for 5 minutes or filter through a 0.22 um PVDF
syringe filter (pre-saturated).

o Critical Control: Ensure the filter membrane is compatible with DMSO (PVDF or PTFE are
safe; Acetate is not).

e Quantification (Preferred: HPLC-UV):

o Dilute an aliquot of the filtrate (e.g., 10 L) into 990 pL of mobile phase (Water/Acetonitrile
50:50).

o Inject onto a C18 column. Detect at 254 nm (pyridine absorption).

o Calculate concentration against a standard curve.

Representative Data & Solubility Profile
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While empirical determination is required for specific batches, the following table summarizes
the typical solubility profile for piperidine-pyridine methanol salts based on structural analogs
(e.g., Pipradrol HCl/Oxalate).

Parameter Water (pH 6.5) DMSO Implications

Water is suitable for
washing/crystallization
; DMSO for high-conc
stocks.

Solubility (Est.) 20 — 60 mg/mL > 250 mg/mL

) Sonication
) ] Slow (requires .
Dissolution Rate ) o Fast (exothermic) recommended for
heating/sonication)
water stock prep.

Avoid strong bases in

water which may

pH Stability Stable (Acidic salt) Stable o
precipitate the free
base.
Recrystallization
Solubility increases ) Strategy: Dissolve in
Temperature Effect o ) Moderate increase
significantly with T hot water (80°C), cool

to 4°C.

Recrystallization Logic (Water)

Because the solubility in water is moderate and temperature-dependent, water is the solvent of
choice for purification.

e Protocol: Dissolve crude oxalate in boiling water (~100 mg/mL). Allow to cool slowly to Room
Temperature, then to 4°C. The lattice energy of the oxalate will force precipitation of the pure
salt, leaving impurities in the mother liquor.

Mechanistic Signaling: Why DMSO Solubilizes
Oxalates

To understand why DMSO is superior for solubilization, we look at the molecular interactions.
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Caption: DMSO effectively disrupts the ionic lattice via strong dipole interactions, whereas
water's H-bond network often favors the crystal lattice for oxalates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Solubility Profiling of Piperidine-
Pyridine Methanol Oxalate in Water vs. DMSO]. BenchChem, [2026]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b13239136/docs#technical-guide-solubility-
profiling-of-piperidine-pyridine-methanol-oxalate-in-water-vs-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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